Cas no 1137869-93-2 (3-Fluoro-5-methoxy-4-nitrobenzoic acid)

• Product Name: 3-Fluoro-5-methoxy-4-nitrobenzoic acid
• CAS No: 1137869-93-2
• MF: C₈H₆FNO₅
• MW: 215.135345935822
• MDL: MFCD20527807
• CID: 4786091
• PubChem ID: 57955522
• Update Time: 2025-05-19

3-Fluoro-5-methoxy-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-methoxy-4-nitrobenzoic acid
• 1137869-93-2
• F81831
• C8H6FNO5
• DTXSID801283249
• CS-0136242
• SCHEMBL1675837
• PXQRXFVLYSGNEL-UHFFFAOYSA-N
• A1-09738
• 3-Fluoro-5-methoxy-4-nitrobenzoic acid

• MDL： MFCD20527807
• Inchi： 1S/C8H6FNO5/c1-15-6-3-4(8(11)12)2-5(9)7(6)10(13)14/h2-3H,1H3,(H,11,12)
• InChI Key： PXQRXFVLYSGNEL-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=CC(=C1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 215.02300045g/mol
• Monoisotopic Mass: 215.02300045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 3-Fluoro-5-methoxy-4-nitrobenzoic acid

3-Fluoro-5-methoxy-4-nitrobenzoic Acid (CAS No. 1137869-93-2): A Comprehensive Overview of Its Properties and Applications

3-Fluoro-5-methoxy-4-nitrobenzoic acid (CAS No. 1137869-93-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a fluoro substituent, a methoxy group, and a nitro functionality, serves as a versatile intermediate in synthetic chemistry. Its CAS number 1137869-93-2 is often searched by researchers and industry professionals seeking high-purity reagents for advanced applications.

The growing interest in fluorinated aromatic compounds like 3-Fluoro-5-methoxy-4-nitrobenzoic acid is driven by their enhanced stability and reactivity, which are critical for designing novel drugs and functional materials. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such compounds, as they align with the demand for sustainable and efficient synthetic pathways. Searches for "nitrobenzoic acid derivatives" and "fluoro-methoxy aromatic compounds" have surged, reflecting their relevance in cutting-edge research.

From a structural perspective, the presence of the nitro group in 3-Fluoro-5-methoxy-4-nitrobenzoic acid makes it a valuable precursor for further functionalization, such as reduction to amines or conversion to heterocycles. The methoxy group contributes to its solubility in organic solvents, while the fluoro substituent enhances its electronic properties, making it suitable for applications in OLED materials and pharmaceutical intermediates. These attributes have led to increased queries about "synthesis of fluorinated nitrobenzoic acids" and "applications of methoxy-nitro aromatics."

In the pharmaceutical sector, 3-Fluoro-5-methoxy-4-nitrobenzoic acid is explored for its potential in developing kinase inhibitors and antibacterial agents. Its structural motifs are frequently found in bioactive molecules, prompting researchers to investigate its structure-activity relationships (SAR). Additionally, the compound's role in agrochemical formulations has been studied, particularly in designing herbicides and fungicides with improved efficacy. Searches for "nitrobenzoic acid in drug design" and "fluoro-aromatics in agriculture" underscore its multidisciplinary appeal.

From a synthetic chemistry standpoint, the compound's CAS No. 1137869-93-2 is often referenced in patents and academic publications detailing innovative routes for its preparation. Modern techniques such as flow chemistry and catalyzed cross-coupling reactions have been employed to optimize its synthesis, reducing waste and improving yields. This aligns with the broader industry shift toward sustainable chemical processes, a topic frequently searched as "green synthesis of nitroaromatics."

In material science, 3-Fluoro-5-methoxy-4-nitrobenzoic acid is investigated for its potential in creating advanced polymers and coordination complexes. Its ability to act as a ligand or building block for metal-organic frameworks (MOFs) has opened new avenues for research in catalysis and gas storage. Queries like "nitrobenzoic acid MOFs" and "fluoro-aromatic ligands" reflect the compound's emerging role in this field.

To summarize, 3-Fluoro-5-methoxy-4-nitrobenzoic acid (CAS No. 1137869-93-2) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials. Its unique structural features and reactivity make it a subject of ongoing research, driven by trends in AI-assisted molecular design and sustainable chemistry. As interest in fluorinated and nitro-aromatic compounds continues to grow, this compound remains a key player in advancing scientific and industrial innovation.